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Compound of Interest

Compound Name: but-3-en-2-one

Cat. No.: B6265698 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

but-3-en-2-one (also known as methyl vinyl ketone). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: But-3-en-2-one; Methyl vinyl ketone

CAS Number: 78-94-4

UN Number: 1251[1]

Hazard Summary: But-3-en-2-one is a highly flammable liquid and vapor that is very toxic if

inhaled, swallowed, or in contact with skin.[2] It can cause severe skin and eye burns, and may

cause lung damage if swallowed.[2] The substance can also form explosive peroxides upon

prolonged exposure to air and light and may polymerize spontaneously when exposed to heat

or sunlight.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and associated risks. The following table

summarizes the required equipment.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Protects against severe eye

damage from direct contact,

vapors, or mists.[2][3]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Use

impervious gloves.

Prevents skin contact which

can cause severe chemical

burns and potentially fatal

systemic effects.[2][4] Open

cuts or irritated skin should not

be exposed.[2]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.

Work in a well-ventilated area,

preferably under a chemical

fume hood.

Protects against inhalation of

vapors which can be severely

toxic and potentially fatal.[2][5]

Operational Plan: Safe Handling Procedures
All handling of but-3-en-2-one must be conducted in a controlled environment, adhering to the

following step-by-step procedures.

1. Preparation:

Ensure a safety shower and eyewash fountain are immediately accessible.[6]

Work in a well-ventilated area, such as a chemical fume hood.[1][5][7]

Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[6][8]

Use only non-sparking tools and explosion-proof electrical equipment.[1][6][8]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][6][8]

Inspect containers for any damage before handling.
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2. Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.

Do not breathe vapors or mists.[1]

Keep the container tightly closed when not in use.[1][7][8]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1][7]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6][8]

Keep away from heat, sparks, open flames, and direct sunlight.[1][6][7][8]

Store at temperatures below 5°C (41°F) is recommended to maintain product quality and

inhibit polymerization.[1][8]

Store in a designated corrosives area.[8]

Be aware that prolonged storage can lead to the formation of potentially explosive peroxides.

[2]

Spill and Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate unnecessary personnel from the spill area.

Isolate: Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[9]

Ventilate: Ventilate the area.

Containment: For small spills, absorb with inert, non-combustible material like earth, sand, or

soda ash.[6][9] For large spills, dike the area far ahead of the liquid spill for later disposal.[9]
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Cleanup: Use clean, non-sparking tools to collect the absorbed material and place it in a

suitable, closed container for disposal.[6][9]

Decontaminate: Wash the spill area after cleanup is complete.[6]

First Aid:

Inhalation: Move the victim to fresh air. If not breathing, provide artificial respiration. Seek

immediate medical attention.[9][10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[6][10]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[5][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][5]

Disposal Plan
But-3-en-2-one and its containers must be disposed of as hazardous waste.

Waste Type Disposal Method Regulatory Considerations

Unused Product/Residues
Incinerate in a licensed waste

disposal facility.

Dispose of in accordance with

local, regional, and national

regulations.[1][7][8] Do not

dispose of into sewers or allow

it to contaminate ground water.

[1][8]

Contaminated Packaging

Dispose of as hazardous

waste. Empty containers retain

product residue and can be

dangerous.

Keep product and empty

container away from heat and

sources of ignition.[8]
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Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of but-3-en-2-one.
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Caption: Workflow for safe handling of but-3-en-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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